2,3-Dimethoxyphenylpropionic acid

• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-(2,3-dimethoxyphenyl)propanoic acid
• InChI: InChI=1S/C11H14O4/c1-7(11(12)13)8-5-4-6-9(14-2)10(8)15-3/h4-7H,1-3H3,(H,12,13)
• InChI Key: UHQIYNANFFRUAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C(=CC=C1)OC)OC)C(=O)O

Description

2,3-Dimethoxyphenylpropionic acid is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Dimethoxycinnamic acid (50 g, 0.24 m) was suspended in a mixture of 120 ml of ethanol and 40 ml of glacial acetic acid, then treated with 0.8 g of 10% palladium-on-charcoal. The mixture was warmed on a steam bath before putting on the Paar shaker. Hydrogenation was continued until the uptake of hydrogen stopped (45 minutes). The catalyst was filtered off and the resulting filtrate was evaporated to dryness. The resulting residue solidified on standing. A quantitative yield of the desired 2,3-dimethoxyphenylpropionic acid was isolated.